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Compound of Interest

Compound Name: 9-Chloro-9H-carbazole

CAS No.: 105598-33-2

Cat. No.: B3345475

Get Quote

Executive Summary
N-Chlorocarbazole (NCC) (CAS: 2592-56-5) is a functionalized heterocyclic compound

primarily utilized as a mild chlorinating agent and a key intermediate in the synthesis of organic

electronic materials (OLEDs) and pharmaceutical scaffolds.[1] Unlike its parent compound

carbazole, NCC possesses a labile nitrogen-chlorine (N-Cl) bond, which imparts "positive

halogen" character.

This guide addresses the critical solubility parameters of NCC, distinguishing between

thermodynamic solubility (inert dissolution) and reactive solubility (decomposition/solvolysis).

Researchers must recognize that NCC's utility is governed by its stability in solution; it is

hydrophobic and prone to hydrolysis in aqueous environments, necessitating strict anhydrous

handling for accurate analytical or synthetic applications.

Part 1: Physicochemical Profile & Structural Logic
To predict solubility behavior, one must understand the molecular forces at play. NCC replaces

the hydrogen-bond donating N-H group of carbazole with a polarized N-Cl bond.
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Property Value / Description Impact on Solubility

Molecular Formula C₁₂H₈ClN Lipophilic aromatic core.

Molecular Weight 201.65 g/mol
Moderate size; favorable for

organic solvation.

Bond Polarity N(δ-)-Cl(δ+)
Creates a dipole but eliminates

H-bond donor capability.

LogP (Predicted) ~3.8 - 4.2
Highly lipophilic; partitions

strongly into organic phases.

Crystal Lattice
-

Stacking

Requires polarizable solvents

(e.g., DCM, Chloroform) to

disrupt stacking.

Mechanistic Insight: The "Like Dissolves Like" Shift
The transformation from Carbazole to N-Chlorocarbazole fundamentally alters solvent

interaction:

Loss of H-Bonding: Carbazole can donate a hydrogen bond (N-H). NCC cannot. This makes

NCC less soluble in water than carbazole (which is already sparingly soluble) but potentially

more soluble in non-polar solvents due to reduced self-aggregation.

Dipole Introduction: The N-Cl bond introduces a dipole moment, enhancing solubility in polar

aprotic solvents like DMF or DMSO, provided they are anhydrous.

Part 2: Solubility Landscape (Water vs. Organic
Solvents)
The following table categorizes solvents based on NCC solubility and, critically, chemical

compatibility.

Solubility & Compatibility Matrix

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3345475?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class
Representative
Solvents

Solubility
Rating

Stability Risk
Technical
Recommendati
on

Chlorinated

Dichloromethane

(DCM),

Chloroform,

Chlorobenzene

Excellent Low

Preferred Media.

Excellent

solvation of the

aromatic system

via polarizability

matching.

Polar Aprotic

DMF, DMSO,

DMAc,

Acetonitrile

Good to High Low-Moderate

Good for

Reactions.

Ensure solvents

are dry (<50 ppm

H₂O) to prevent

hydrolysis.

Ethers

THF, 1,4-

Dioxane, Diethyl

Ether

Moderate to

Good
Low

Useful

Intermediates.

Good for

synthetic

handling; easily

removed by

evaporation.

Aromatics
Toluene,

Benzene, Xylene
Moderate Low

Process

Solvents.

Solubility

increases

significantly with

temperature

(recrystallization

potential).

Alcohols Methanol,

Ethanol,

Isopropanol

Low High Avoid. Risk of

solvolysis

(alcoholysis) of

the N-Cl bond,

yielding
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carbazole and

alkyl

hypochlorites.

Aqueous
Water, Buffer

Solutions
Negligible Critical

Incompatible.

NCC is

hydrophobic.

Suspensions will

slowly hydrolyze

to Carbazole +

HOCl.

Visualization: Solvation vs. Reactivity Decision Tree
The following diagram illustrates the logical flow for selecting a solvent based on the intended

application, balancing solubility against the risk of N-Cl bond cleavage.

N-Chlorocarbazole (NCC)
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Water / Aqueous Buffers
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Alcohols (MeOH, EtOH)
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Extraction/Synthesis

Polar Aprotic (DMF, DMSO)

High Conc. Reactions

Hydrolysis Risk
(Formation of HOCl + Carbazole)

Insoluble & Unstable

Solvolysis Risk
(N-Cl cleavage)

Poor Stability

Ideal for Synthesis/Analysis
(High Solubility + Stability)

Best Match Requires Anhydrous
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Caption: Solvent selection logic for N-Chlorocarbazole, highlighting the trade-off between

dissolution and chemical stability.

Part 3: Stability & Hydrolysis (The "Hidden"
Variable)
A common error in NCC research is treating it as a static solute in water. It is a reactive solute.

The Hydrolysis Mechanism
In the presence of water, the N-Cl bond undergoes hydrolysis, especially under acidic

conditions or UV light exposure.

Implication for Solubility Data: Any "aqueous solubility" value reported in literature likely

represents a mix of NCC, Carbazole (degradation product), and Hypochlorous acid.

Self-Validating Check: If your aqueous "solution" of NCC begins to smell of chlorine or shows

a spectral shift towards the parent carbazole (

shifts), hydrolysis has occurred.

Part 4: Experimental Protocol: Measuring Solubility
To accurately determine the solubility of NCC in organic solvents (e.g., for process

optimization), use the Isothermal Saturation Shake-Flask Method.

Reagents & Equipment[3][4]
Solute: N-Chlorocarbazole (>98% purity, dried in vacuo).

Solvent: Anhydrous grade (Water content <50 ppm).

Analysis: HPLC-UV or GC-MS.

Filtration: 0.45 µm PTFE syringe filters (hydrophobic).

Step-by-Step Methodology
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Preparation (Excess Solute): Add excess solid NCC to 5 mL of the target solvent in a sealed

glass vial. Ensure visible solid remains at the bottom.

Why? To ensure thermodynamic equilibrium (saturation).

Equilibration: Place the vial in a temperature-controlled shaker (e.g., 25°C ± 0.1°C) for 24

hours at 200 rpm. Protect from light to prevent photolytic N-Cl cleavage.

Sedimentation & Filtration: Stop shaking and allow solids to settle for 1 hour. Quickly filter the

supernatant using a pre-warmed PTFE filter into a clean vial.

Expert Tip: Do not use Nylon filters; NCC may adsorb to the membrane.

Dilution & Analysis: Immediately dilute an aliquot of the filtrate with an inert mobile phase

(e.g., Acetonitrile) and analyze via HPLC.

Quantification: Calibrate against a fresh standard curve of NCC.

Analytical Workflow Diagram

1. Add Excess NCC
to Anhydrous Solvent

2. Equilibrate
(24h, 25°C, Dark)

3. Filter (PTFE)
Remove Solids

4. HPLC Analysis
(Quantify Conc.)

Click to download full resolution via product page

Caption: Saturation Shake-Flask workflow for determining thermodynamic solubility of labile

compounds.

Part 5: Applications & Implications[5]
Understanding the solubility profile of NCC is critical for two main fields:

Organic Synthesis (Chlorinating Reagent)
NCC is used as a source of electrophilic chlorine (

).
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Solvent Choice: DCM or Acetonitrile.

Benefit: The byproduct is Carbazole, which is easily removed by filtration (if using a solvent

where Carbazole is less soluble) or column chromatography.

Mechanism: The solubility of NCC allows it to interact homogeneously with substrates, while

its lipophilicity allows it to penetrate non-polar transition states.

Materials Science (OLEDs)
NCC serves as a precursor for N-substituted carbazole derivatives used in hole-transport

layers.

Critical Requirement: High purity and solubility in spin-coating solvents (Chlorobenzene,

Toluene).

Issue: Traces of water in these solvents will hydrolyze NCC, introducing N-H impurities

(Carbazole) which act as deep traps in OLED devices, quenching efficiency.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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